Cas no 1807019-15-3 (3-Amino-5-phenylpyridine-4-acetonitrile)

• Product Name: 3-Amino-5-phenylpyridine-4-acetonitrile
• CAS No: 1807019-15-3
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 4899938
• Update Time: 2025-08-05

3-Amino-5-phenylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-phenylpyridine-4-acetonitrile

• Inchi： 1S/C13H11N3/c14-7-6-11-12(8-16-9-13(11)15)10-4-2-1-3-5-10/h1-5,8-9H,6,15H2
• InChI Key： BYKRHGRCTUZHNH-UHFFFAOYSA-N
• SMILES： N1C=C(C(CC#N)=C(C=1)C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-5-phenylpyridine-4-acetonitrile

Introduction to 3-Amino-5-phenylpyridine-4-acetonitrile (CAS No. 1807019-15-3) and Its Emerging Applications in Chemical Biology

3-Amino-5-phenylpyridine-4-acetonitrile, identified by the chemical compound code CAS No. 1807019-15-3, is a heterocyclic organic molecule that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential pharmacological properties. This compound belongs to the pyridine class of heterocycles, which are widely recognized for their role in medicinal chemistry and drug discovery. The presence of both amino and nitrile functional groups in its molecular structure endows it with unique reactivity, making it a valuable scaffold for the synthesis of biologically active derivatives.

The structural motif of 3-Amino-5-phenylpyridine-4-acetonitrile consists of a pyridine ring substituted with an amino group at the 3-position, a phenyl group at the 5-position, and a nitrile group at the 4-position. This arrangement not only contributes to its distinct chemical identity but also opens up numerous possibilities for further functionalization and derivatization. The amino group serves as a nucleophilic site, allowing for reactions such as acylation, alkylation, and coupling with other bioactive molecules. The phenyl ring, on the other hand, can participate in π-stacking interactions and hydrophobic interactions with biological targets, enhancing binding affinity. The nitrile group introduces polarity and can be further modified into amides or carboxylic acids, expanding its utility in drug design.

In recent years, 3-Amino-5-phenylpyridine-4-acetonitrile has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features make it an attractive candidate for targeting various biological pathways, particularly those implicated in cancer, inflammation, and neurodegenerative diseases. For instance, studies have demonstrated its potential as a precursor in synthesizing small-molecule inhibitors that interact with kinases and other enzymes involved in disease progression. The compound's ability to modulate protein-protein interactions has also been investigated, suggesting its role in developing treatments for protein misfolding disorders.

One of the most compelling aspects of 3-Amino-5-phenylpyridine-4-acetonitrile is its adaptability in medicinal chemistry libraries. Researchers have leveraged its core structure to generate diverse analogs with enhanced pharmacological profiles. By strategically modifying substituents on the pyridine ring or introducing additional functional groups, scientists have designed compounds that exhibit improved solubility, bioavailability, and target specificity. These efforts have led to the identification of several promising lead compounds that are currently undergoing preclinical evaluation.

The growing interest in 3-Amino-5-phenylpyridine-4-acetonitrile is also reflected in its increasing use as a building block in fragment-based drug design (FBDD). FBDD is an innovative approach that relies on identifying small molecular fragments capable of binding to biological targets before being optimized into full-length drugs. The simplicity and modularity of 3-Amino-5-phenylpyridine-4-acetonitrile make it an ideal candidate for generating libraries of fragments for high-throughput screening (HTS). Such screens have successfully identified novel scaffolds that have been further developed into clinical candidates.

Advances in computational chemistry and machine learning have further accelerated the discovery process involving 3-Amino-5-phenylpyridine-4-acetonitrile. Molecular docking simulations and virtual screening techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. These computational tools have been instrumental in identifying promising derivatives of 3-Amino-5-phenylpyridine-4-acetonitrile that exhibit high potency against specific biological targets.

The synthesis of 3-Amino-5-phenylpyridine-4-acetonitrile itself has been refined through multiple methodologies, each offering distinct advantages depending on scalability and purity requirements. Common synthetic routes involve multi-step organic transformations starting from commercially available precursors such as aniline derivatives and phenylacetonitriles. Advances in catalytic processes have enabled more efficient and sustainable synthesis methods, reducing waste and improving yields.

Future directions in the study of 3-Amino-5-phenylpyridine-4-acetonitrile include exploring its role in modulating emerging therapeutic targets such as G protein-coupled receptors (GPCRs) and ion channels. The compound's ability to interact with these complex biomolecular systems makes it a promising candidate for developing next-generation therapeutics that address unmet medical needs. Additionally, investigating its potential applications in combination therapies could provide new insights into synergistic drug interactions.

In conclusion,3-Amino-5-pheny